Cas no 1566456-64-1 (Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro-)

• Product Name: Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro-
• CAS No: 1566456-64-1
• MF: C₈H₁₃BrO
• MW: 205.092221975327
• CID: 5282732
• Update Time: 2025-08-03

Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro-

• Inchi： 1S/C8H13BrO/c9-5-8(7-1-2-7)3-4-10-6-8/h7H,1-6H2
• InChI Key： MLGXUAWBSBAMNY-UHFFFAOYSA-N
• SMILES： O1CCC(CBr)(C2CC2)C1

Additional information on Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro-

Introduction to Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro- (CAS No. 1566456-64-1)

Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro- (CAS No. 1566456-64-1) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound is characterized by a furan ring fused with a cyclopropyl group and a bromomethyl substituent, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro- consists of a five-membered furan ring, which is a common motif in natural products and pharmaceuticals. The cyclopropyl group adds steric hindrance and conformational rigidity, while the bromomethyl substituent provides a reactive site for further functionalization. These properties make it an attractive starting material for the development of novel drugs and materials.

Recent studies have highlighted the importance of Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro- in the synthesis of compounds with diverse biological activities. For instance, researchers at the University of California, Los Angeles (UCLA) have utilized this compound as a key intermediate in the synthesis of antiviral agents targeting RNA viruses. The bromomethyl group allows for efficient coupling reactions, leading to the formation of potent inhibitors that can disrupt viral replication.

In another study published in the Journal of Medicinal Chemistry, scientists from the National Institutes of Health (NIH) explored the use of Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro- in the development of anticancer drugs. The cyclopropyl group was found to enhance the lipophilicity and cell permeability of the final products, while the furan ring contributed to their stability and bioavailability. This combination of properties has shown promise in improving the efficacy and safety profiles of cancer therapeutics.

The versatility of Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro- extends beyond medicinal applications. In materials science, this compound has been used as a building block for the synthesis of functional polymers with tunable properties. For example, researchers at MIT have developed polymer-based coatings using this compound that exhibit enhanced thermal stability and mechanical strength. These coatings have potential applications in aerospace and electronics industries.

The synthetic accessibility of Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro- is another factor contributing to its widespread use. Several efficient synthetic routes have been reported in the literature, including those involving palladium-catalyzed cross-coupling reactions and organometallic transformations. These methods enable high yields and purity levels, making it feasible for large-scale production.

In conclusion, Furan, 3-(bromomethyl)-3-cyclopropyltetrahydro- (CAS No. 1566456-64-1) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure provides a foundation for the development of novel bioactive molecules and functional materials. Ongoing research continues to uncover new uses and optimize synthetic methods, further solidifying its importance in modern chemistry.